Cas no 622797-62-0 ((2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate)

• Product Name: (2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate
• CAS No: 622797-62-0
• MF: C₂₄H₁₉NO₇
• MW: 433.410166978836
• CID: 5418839
• Update Time: 2025-08-02

(2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• (Z)-3-oxo-2-(pyridin-3-ylmethylene)-2,3-dihydrobenzofuran-6-yl 3,4,5-trimethoxybenzoate
• Benzoic acid, 3,4,5-trimethoxy-, 2,3-dihydro-3-oxo-2-(3-pyridinylmethylene)-6-benzofuranyl ester
• (2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate

• Inchi： 1S/C24H19NO7/c1-28-20-10-15(11-21(29-2)23(20)30-3)24(27)31-16-6-7-17-18(12-16)32-19(22(17)26)9-14-5-4-8-25-13-14/h4-13H,1-3H3
• InChI Key： UNDCCMRCTLKXLI-UHFFFAOYSA-N
• SMILES： C(OC1C=C2OC(=CC3=CC=CN=C3)C(=O)C2=CC=1)(=O)C1=CC(OC)=C(OC)C(OC)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Hydroxybenzoic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Hydroxybenzoic acid derivatives

Additional information on (2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate

Introduction to (2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate (CAS No. 622797-62-0)

(2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate (CAS No. 622797-62-0) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a benzofuran core, a pyridine moiety, and multiple methoxy groups. These structural elements contribute to its potential therapeutic applications and biological activities.

The benzofuran scaffold is a well-known privileged structure in medicinal chemistry due to its ability to modulate various biological targets. The presence of the pyridine ring and the methoxy substituents further enhances the compound's pharmacological profile, making it a promising candidate for drug development. Recent studies have explored the potential of this compound in various therapeutic areas, including anti-inflammatory, anti-cancer, and neuroprotective applications.

In terms of its chemical structure, (2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate is a derivative of benzofuran with a ketone group at the C3 position and a substituted methylene group at the C2 position. The methylene group is attached to a pyridine ring, which is known for its aromaticity and electron-withdrawing properties. The trimethoxybenzoate moiety at the C6 position of the benzofuran ring adds further complexity and functionality to the molecule.

The synthesis of this compound typically involves multistep reactions, including the formation of the benzofuran core, introduction of the pyridine moiety, and attachment of the trimethoxybenzoate group. Various synthetic strategies have been reported in the literature, each offering different advantages in terms of yield and purity. For instance, one common approach involves the condensation of 6-hydroxybenzofuran with an appropriate pyridine derivative followed by esterification with trimethoxybenzoic acid.

Recent advancements in computational chemistry have also played a crucial role in understanding the properties and behavior of (2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate. Molecular modeling studies have provided insights into its conformational flexibility and binding interactions with target proteins. These studies have helped identify key structural features that contribute to its biological activity and have guided the design of more potent analogs.

In vitro studies have demonstrated that this compound exhibits significant anti-inflammatory properties by inhibiting pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, it has shown promise in inhibiting cancer cell proliferation through multiple mechanisms, including induction of apoptosis and cell cycle arrest. Neuroprotective effects have also been observed in preclinical models of neurodegenerative diseases, suggesting potential applications in treating conditions such as Alzheimer's disease and Parkinson's disease.

Clinical trials are currently underway to evaluate the safety and efficacy of (2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-yl 3,4,5-trimethoxybenzoate in various therapeutic settings. Preliminary results from phase I trials have indicated favorable pharmacokinetic profiles and tolerability profiles in human subjects. These findings are encouraging and warrant further investigation in larger clinical trials.

In conclusion, (2Z)-3-oxo-2-(pyridin-3-yl)methylidene-2,3-dihydro-1-benzofuran-6-y l 3 ,4 ,5 -trimethoxybenzoate (CAS No. 622797 -6 2 -0) represents an exciting area of research with potential applications in multiple therapeutic areas. Its unique chemical structure and promising biological activities make it a valuable candidate for further development as a novel therapeutic agent.